Cas no 1001502-68-6 (4-[4-(2-chlorophenyl)piperazin-1-yl]-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidine)

4-[4-(2-Chlorophenyl)piperazin-1-yl]-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidine is a structurally complex heterocyclic compound featuring a pyrimidine core substituted with a 2-chlorophenylpiperazine moiety and a 4-nitropyrazole group. This molecular architecture suggests potential utility in medicinal chemistry, particularly as a scaffold for targeting central nervous system (CNS) receptors due to the presence of the piperazine pharmacophore. The nitro group on the pyrazole ring may enhance binding affinity or serve as a synthetic handle for further derivatization. The compound's well-defined structure and functional group diversity make it a promising intermediate for the development of biologically active molecules, particularly in the exploration of dopaminergic or serotonergic ligands. Its synthetic accessibility and modular design facilitate structure-activity relationship studies.

4-[4-(2-chlorophenyl)piperazin-1-yl]-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidine structure

1001502-68-6 structure

Product Name:4-[4-(2-chlorophenyl)piperazin-1-yl]-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidine

CAS No:1001502-68-6

MF:C₁₈H₁₈ClN₇O₂

MW:399.834221363068

CID:5471551

Update Time:2025-06-08

4-[4-(2-chlorophenyl)piperazin-1-yl]-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-[4-(2-chlorophenyl)piperazin-1-yl]-6-methyl-2-(4-nitropyrazol-1-yl)pyrimidine
- 4-[4-(2-chlorophenyl)piperazin-1-yl]-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidine
- Inchi： 1S/C18H18ClN7O2/c1-13-10-17(22-18(21-13)25-12-14(11-20-25)26(27)28)24-8-6-23(7-9-24)16-5-3-2-4-15(16)19/h2-5,10-12H,6-9H2,1H3
- InChI Key： QNSATNQTYWYGTI-UHFFFAOYSA-N
- SMILES： C1(N2C=C([N+]([O-])=O)C=N2)=NC(C)=CC(N2CCN(C3=CC=CC=C3Cl)CC2)=N1

4-[4-(2-chlorophenyl)piperazin-1-yl]-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2803-0176-2μmol	4-[4-(2-chlorophenyl)piperazin-1-yl]-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidine	1001502-68-6	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2803-0176-1mg	4-[4-(2-chlorophenyl)piperazin-1-yl]-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidine	1001502-68-6	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2803-0176-2mg	4-[4-(2-chlorophenyl)piperazin-1-yl]-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidine	1001502-68-6	90%+	2mg	$59.0	2023-05-16

4-[4-(2-chlorophenyl)piperazin-1-yl]-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidine Related Literature

1. Fe3O4 nanoparticle chains with N-doped carbon coating: magnetotactic bacteria assisted synthesis and high-rate lithium storage†

Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
2. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
3. Dissolved oxygen sensor based on fluorescence quenching of oxygen-sensitive ruthenium complexes immobilized in sol–gel-derived porous silica coatings

Analyst, 1996,121, 785-788
4. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
5. Distinction of trans–cis photoisomers with comparable optical properties in multiple-state photochromic systems – examining a molecule with three azobenzenes via in situ irradiation NMR spectroscopy†

Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509

Additional information on 4-[4-(2-chlorophenyl)piperazin-1-yl]-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidine

4-[4-(2-Chlorophenyl)piperazin-1-yl]-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidine (CAS No. 1001502-68-6): A Comprehensive Overview

4-[4-(2-Chlorophenyl)piperazin-1-yl]-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidine (CAS No. 1001502-68-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a member of the pyrimidine family and features a unique structural arrangement that includes a piperazine ring, a chlorophenyl group, and a nitropyrazole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The piperazine ring is a common pharmacophore in many drugs due to its ability to interact with various biological targets, including receptors and enzymes. The presence of the chlorophenyl group adds lipophilicity, which can enhance the compound's ability to cross cell membranes and reach its target sites. The nitropyrazole moiety is known for its potent biological activity, particularly in anti-inflammatory and anti-cancer contexts. Together, these structural features make 4-[4-(2-Chlorophenyl)piperazin-1-yl]-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidine a promising candidate for further investigation.

Recent studies have explored the potential of this compound in various therapeutic areas. One notable area of research is its anti-cancer properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 4-[4-(2-Chlorophenyl)piperazin-1-yl]-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidine exhibits significant cytotoxic effects against several cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anti-cancer properties, this compound has also shown promise in the treatment of inflammatory diseases. Research published in the Inflammation Research journal (2023) indicated that 4-[4-(2-Chlorophenyl)piperazin-1-yl]-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidine can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 4-[4-(2-Chlorophenyl)piperazin-1-yl]-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidine have also been studied extensively. Preclinical data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as an oral therapeutic agent. The compound's high lipophilicity allows it to cross biological membranes efficiently, while its metabolic stability ensures that it remains active in the body for an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-[4-(2-Chlorophenyl)piperazin-1-yl]-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidine in human subjects. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development and potential approval as a new drug.

In conclusion, 4-[4-(2-Chlorophenyl)piperazin-1-yl]-6-methyl-2-(4-nitro-1H-pyrazol-1-y l)pyrimidine (CAS No. 1001502-68-6) is a multifaceted compound with significant potential in both anti-cancer and anti-inflammatory therapies. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full therapeutic potential, this compound holds promise for addressing unmet medical needs in various disease areas.